Cas no 2229396-58-9 (2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol)

• Product Name: 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol
• CAS No: 2229396-58-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5935152
• PubChem ID: 165667095
• Update Time: 2025-06-09

2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol
• EN300-1736013
• 2229396-58-9
• 2-[1-(1-aminocyclopropyl)cyclopropyl]-4,5-dimethylphenol

• Inchi： 1S/C14H19NO/c1-9-7-11(12(16)8-10(9)2)13(3-4-13)14(15)5-6-14/h7-8,16H,3-6,15H2,1-2H3
• InChI Key： ZOXVUMCCMSLHCW-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(C)=CC=1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol

Exploring the Potential of 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol (CAS No. 2229396-58-9) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol (CAS No. 2229396-58-9) has emerged as a compound of significant interest. Its unique structural features, including the presence of cyclopropyl and aminocyclopropyl groups, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, where its molecular framework could serve as a scaffold for designing novel therapeutics. The compound's 4,5-dimethylphenol moiety further enhances its versatility, enabling interactions with biological targets that are critical in addressing unmet medical needs.

The growing demand for innovative compounds like 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol is driven by advancements in precision medicine and personalized therapies. With the rise of AI-driven drug discovery and computational chemistry, this compound has been flagged in databases for its potential to modulate specific pathways. For instance, its cyclopropyl groups are known to confer metabolic stability, a property highly sought after in the development of orally bioavailable drugs. This aligns with current trends in small molecule therapeutics, where researchers aim to overcome challenges like poor pharmacokinetics and off-target effects.

Another area where CAS No. 2229396-58-9 is gaining traction is in the study of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic dimethylphenol component, makes it a viable candidate for targeting central nervous system disorders. Recent studies have explored its potential in modulating protein aggregation, a hallmark of conditions like Alzheimer's and Parkinson's diseases. This has sparked discussions in scientific forums about its role in disease-modifying therapies, a hot topic in neurology research.

From a synthetic chemistry perspective, the preparation of 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol involves intriguing challenges. The incorporation of cyclopropyl rings requires precise control over reaction conditions to avoid ring strain-related side products. This has led to innovations in catalytic methods and green chemistry approaches, which are increasingly important in reducing the environmental footprint of chemical synthesis. The compound's aminocyclopropyl group also presents opportunities for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship studies.

In the context of material science, CAS No. 2229396-58-9 has shown promise as a building block for advanced polymers. Its phenolic group can participate in polymerization reactions, while the cyclopropyl units contribute to the rigidity of the resulting materials. This has implications for developing high-performance coatings and adhesives, areas where thermal stability and mechanical strength are paramount. The intersection of organic chemistry and materials engineering continues to uncover new applications for such multifunctional compounds.

The safety profile and toxicological studies of 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol are also under scrutiny, as regulatory agencies emphasize the importance of sustainable chemistry. Preliminary data suggest that the compound exhibits favorable ADME properties (absorption, distribution, metabolism, and excretion), a critical factor in its adoption for pharmaceutical use. However, ongoing research is essential to fully elucidate its mechanism of action and potential side effects, ensuring compliance with global chemical safety standards.

As the scientific community delves deeper into the capabilities of CAS No. 2229396-58-9, collaborations between academia and industry are accelerating. The compound's inclusion in high-throughput screening libraries highlights its relevance in identifying lead molecules for various therapeutic areas. Moreover, its structural complexity serves as a testbed for developing new synthetic methodologies, fostering innovation in organic synthesis. With its multifaceted potential, 2-1-(1-aminocyclopropyl)cyclopropyl-4,5-dimethylphenol is poised to play a pivotal role in shaping the future of chemical and pharmaceutical research.